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Compound of Interest

Compound Name: MSI-1436

Cat. No.: B1662500

For Researchers, Scientists, and Drug Development Professionals

Introduction

MSI-1436, also known as Trodusquemine, is a selective, non-competitive, allosteric inhibitor of
protein-tyrosine phosphatase 1B (PTP1B).[1][2] PTP1B is a key negative regulator of insulin
and leptin signaling pathways, making it a significant target in the study of metabolic diseases
such as obesity and diabetes.[3][4] MSI-1436 has demonstrated potential in preclinical studies
for its ability to modulate these pathways and has been utilized in various in vitro cell culture
models to investigate its cellular effects.[5][6][7] These application notes provide a detailed
protocol for the dissolution and use of MSI-1436 in cell culture experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for MSI-1436 (Trodusquemine
lactate), the commonly used salt form for in vitro studies.
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Parameter Value Notes
Molecular Weight 1000.17 g/mol For MSI-1436 lactate.
Solubility

Dimethyl Sulfoxide (DMSO)

54 mg/mL (53.99 mM)

May require sonication and
warming for complete
dissolution. It is recommended
to use freshly opened,
anhydrous DMSO as the

compound is hygroscopic.

0.1 M Hydrochloric Acid (HCI)

50 mg/mL (49.99 mM)

Requires sonication and pH
adjustment to 4 with HCI.

It is recommended to test

Ethanol Data not readily available solubility in a small amount
first.
For PTP1B inhibition. MSI-
) 1436 shows a 200-fold
In Vitro 1Cso ~1 uM

preference over TCPTP (ICso
of 224 uM).[3]

Recommended Stock Solution

1 mM -10 mM in DMSO

Aliquot and store at -20°C or
-80°C to avoid repeated

Concentration
freeze-thaw cycles.
The optimal concentration is
. cell-type dependent.
Reported Working

Concentrations in Cell Culture

0.1 pM - 100 puM

Commonly reported
concentrations include 1 uM, 5
pUM, and 10 uM.[5]

Storage of Stock Solution

-20°C for up to 1 year; -80°C

for up to 2 years

Store in sealed, airtight vials to

protect from moisture.

Experimental Protocols
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Protocol for Preparation of MSI-1436 Stock Solution (10
mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of MSI-1436 lactate in
DMSO.

Materials:

MSI-1436 lactate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)
Procedure:
o Calculate the required mass of MSI-1436 lactate:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )
» Mass (mg) = 0.010 mol/L * 0.001 L * 1000.17 g/mol = 10.0017 mg
o Accurately weigh out approximately 10 mg of MSI-1436 lactate powder.
 Dissolution in DMSO:
o Add the weighed MSI-1436 lactate to a sterile tube.

o Add the calculated volume of sterile DMSO to achieve a final concentration of 10 mM. For
10 mg of MSI-1436 lactate, this would be 1 mL of DMSO.
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o Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

o Ensure Complete Dissolution (if necessary):

o If the compound does not fully dissolve, briefly warm the solution in a 37°C water bath or
sonicate for 5-10 minutes.

o Visually inspect the solution to ensure there are no visible particles.
» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes or cryovials. This minimizes the number of freeze-
thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light and moisture.

Protocol for Preparing Working Solutions and Treating
Cells

This protocol outlines the preparation of a working solution and the treatment of adherent cells
in culture.

Materials:

10 mM MSI-1436 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Adherent cells seeded in multi-well plates, flasks, or dishes

Sterile serological pipettes and micropipette tips

Procedure:
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e Thaw the Stock Solution:
o Thaw a single aliquot of the 10 mM MSI-1436 stock solution at room temperature.
o Prepare the Working Solution:

o Dilute the stock solution in complete cell culture medium to the desired final working
concentration.

o Example for a 10 uM working solution:

= To prepare 1 mL of a 10 pM working solution from a 10 mM stock, perform a 1:1000
dilution.

» Add 1 pL of the 10 mM stock solution to 999 L of pre-warmed complete cell culture
medium.

» Gently mix by pipetting up and down.

e Treating the Cells:

[¢]

Remove the existing culture medium from the cells.
o Add the freshly prepared MSI-1436 working solution to the cells.

o Ensure the final concentration of DMSO in the culture medium is low (typically < 0.1%) to
avoid solvent toxicity.

o Include a vehicle control group treated with the same concentration of DMSO as the MSI-
1436-treated group.

o Incubate the cells for the desired experimental duration.

Visualizations
Signaling Pathway of MSI-1436
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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